4-(4-aminopiperidine-1-carbonyl)pyridin-2(1H)-one
Overview
Description
4-(4-Aminopiperidine-1-carbonyl)pyridin-2(1H)-one, also known as 4-APCP, is an organic molecule with a unique structure and properties. It is a derivative of pyridine, a heterocyclic aromatic compound, and is composed of a pyridine ring with an amino group attached to the fourth position of the ring. 4-APCP has been the subject of numerous studies due to its potential applications in the fields of medicine, biochemistry, and chemistry.
Scientific Research Applications
Inhibitor Synthesis and Labeling
A study by Latli et al. (2016) describes the synthesis of a potent IκB Kinase-β (IKK-β) inhibitor, highlighting the process of labeling with carbon-14 and deuterium. This research demonstrates the utility of complex synthesis techniques for developing labeled compounds for biochemical and pharmacological studies, potentially applicable to compounds like "4-(4-aminopiperidine-1-carbonyl)pyridin-2(1H)-one" for tracer and mechanistic studies (Latli et al., 2016).
Organometallic Complexes
The work by Çiğdem Tuç et al. (2007) on the synthesis and spectroscopic characterization of Group 6 pentacarbonyl(4-substituted pyridine)metal(0) complexes illustrates the formation of organometallic complexes with substituted pyridines. This suggests potential applications of "this compound" in the development of novel organometallic compounds for catalysis or materials science (Çiğdem Tuç et al., 2007).
Pyridine Derivatives Synthesis
Murphy et al. (2016) describe a diastereoselective approach to synthesize substituted-4-aminopiperidines from pyridine precursors, applicable to pharmaceutical industry interests. This demonstrates the relevance of pyridine and aminopiperidine derivatives in synthesizing complex molecular entities, indicating potential research applications for similar compounds (Murphy et al., 2016).
Multifunctionalized Heterocyclic Compounds
Lei et al. (2013) developed synthetic cascades for the efficient synthesis of multifunctionalized tetrahydropyridines, dihydropyridin-4(1H)-ones, and pyridines. This research highlights the versatility of pyridine derivatives in synthesizing multifunctionalized heterocyclic compounds, potentially extending to "this compound" for diverse synthetic applications (Lei et al., 2013).
properties
IUPAC Name |
4-(4-aminopiperidine-1-carbonyl)-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c12-9-2-5-14(6-3-9)11(16)8-1-4-13-10(15)7-8/h1,4,7,9H,2-3,5-6,12H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNLUPMFGWJFOPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)C2=CC(=O)NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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